Cas no 1975-53-7 (4-Cyano-2-methylbenzoic acid)

• Product Name: 4-Cyano-2-methylbenzoic acid
• CAS No: 1975-53-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD14582960
• CID: 1089010
• Update Time: 2025-04-20

4-Cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methylbenzoic acid
• 4-Cyan-2-methyl-benzoesaeure
• 4-Cyano-2-methyl-benzoesaeure
• 4-cyano-2-methyl-benzoic acid
• AGN-PC-00GT8N
• AK138877
• Benzoic acid, 4-cyano-2-methyl-
• CL9050
• methyl 4-cyanobenzoic acid
• SureCN289026

• MDL： MFCD14582960
• Inchi： 1S/C9H7NO2/c1-6-4-7(5-10)2-3-8(6)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： NIDKGLRXRBFGEN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=CC=1C)=O

Computed Properties

• Exact Mass: 161.04771
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids